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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759 Get Quote

CAS Number: 54884-55-8

This technical guide provides an in-depth overview of 2-Methoxy-6-methylbenzaldehyde, a

versatile aromatic aldehyde. The information is tailored for researchers, scientists, and

professionals in drug development and materials science, focusing on its chemical properties,

synthesis, spectroscopic data, and key applications as a synthetic intermediate and a photo-

activated cross-linking agent.

Core Physicochemical and Spectroscopic Data
2-Methoxy-6-methylbenzaldehyde is a substituted aromatic aldehyde with the chemical

formula C₉H₁₀O₂.[1] Its structural and physical properties are summarized in the tables below.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 54884-55-8 [1]

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.17 g/mol [1]

IUPAC Name
2-methoxy-6-

methylbenzaldehyde
[1]

Appearance Colorless or yellowish solid [2]

Melting Point 40-41 °C [3]

Boiling Point 256 °C [3]

Density 1.062 g/cm³ [3]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

chloroform.

[4]

Table 2: Spectroscopic Data
Spectroscopy Data Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ 10.64 (s, 1H, CHO), 7.37

(dd, J = 8.4, 7.6 Hz, 1H, Ar-H),

6.83 (d, J = 8.4 Hz, 1H, Ar-H),

6.78 (d, J = 7.6 Hz, 1H, Ar-H),

3.90 (s, 3H, OCH₃), 2.60 (s,

3H, CH₃)

[2]

¹³C NMR (101 MHz, CDCl₃)

δ = 192.42, 163.29, 142.16,

134.55, 124.22, 123.48,

109.17, 55.90, 21.60

[5]

Mass Spectrometry (ESI)
m/z: [M+H]⁺ calcd for C₉H₁₀O₂:

151.0754; found 151.0754
[5]

Synthesis and Experimental Protocols
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2-Methoxy-6-methylbenzaldehyde can be synthesized through the oxidation of 2,3-

dimethylanisole. The following experimental protocols provide detailed methodologies for its

preparation.

Protocol 1: Synthesis of 2-Methoxy-6-
methylbenzaldehyde
This protocol details the synthesis of 2-Methoxy-6-methylbenzaldehyde from 2,3-

dimethylanisole using potassium peroxodisulfate and copper(II) sulfate.

Materials:

2,3-Dimethylanisole

Copper(II) sulfate pentahydrate

Potassium peroxodisulfate

Acetonitrile

Water

Ethyl acetate

Hexane

Anhydrous sodium sulfate

Saturated saline solution

Equipment:

Round-bottom flask

Reflux condenser

Stirring apparatus
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Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

In a round-bottom flask, suspend 2,3-dimethylanisole (1 eq), copper(II) sulfate (1 eq), and

potassium peroxodisulfate (3 eq) in a 1:1 mixture of acetonitrile and water.[6]

Heat the suspension to reflux at 100°C for 30 minutes, with stirring.[6]

Monitor the consumption of the starting material using thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

insoluble copper salt.[6]

Extract the aqueous phase with ethyl acetate.

Combine the organic layers and wash sequentially with water and saturated saline solution.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a mixture of ethyl

acetate and hexane as the eluent to yield 2-Methoxy-6-methylbenzaldehyde.

Protocol 2: Conversion to 2-Hydroxy-6-
methylbenzaldehyde
2-Methoxy-6-methylbenzaldehyde can be demethylated to form 2-hydroxy-6-

methylbenzaldehyde, a useful intermediate in its own right.

Materials:

2-Methoxy-6-methylbenzaldehyde
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Dichloromethane (DCM)

Aluminum chloride (AlCl₃)

Water

Magnesium sulfate

Equipment:

Flask

Ice bath

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 2-Methoxy-6-methylbenzaldehyde (1 eq) in anhydrous DCM in a flask and cool

the solution in an ice bath.[3]

Add aluminum chloride (3 eq) to the solution.[6]

Remove the flask from the ice bath and stir the mixture at room temperature overnight.[3][6]

Quench the reaction by the dropwise addition of water.[3]

Separate the phases and extract the aqueous layer with DCM.[6]

Combine the organic layers and dry over magnesium sulfate.[6]

Remove the solvent under reduced pressure to yield the product, which can be further

purified by silica gel chromatography.[3]
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Applications in Research and Development
While direct and potent biological activity of 2-Methoxy-6-methylbenzaldehyde has not been

extensively reported, its utility as a chemical intermediate is well-established in several areas of

research and development.

Intermediate in Drug Discovery
2-Methoxy-6-methylbenzaldehyde serves as a precursor in the synthesis of more complex

molecules with potential therapeutic applications. For instance, it has been used as a starting

material in the synthesis of analogs of Hamigeran B, which are evaluated as neuroinflammatory

inhibitors.[7] It is also a key intermediate in the synthesis of methoxy methyl amphetamines,

which are used as analytical standards in forensic and toxicological studies.[1]

Photo-activated Chemistry and Materials Science
A significant application of 2-Methoxy-6-methylbenzaldehyde lies in its use in photo-induced

"click chemistry." Under UV irradiation, it undergoes tautomerization to form a highly reactive o-

quinodimethane intermediate. This intermediate can readily participate in Diels-Alder reactions.

This property is exploited for surface functionalization and polymer chemistry, allowing for the

spatial control of chemical reactions on surfaces.[8]
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Synthesis Photo-induced Application
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Functionalized Surface/
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Synthesis and Photo-application Workflow

Safety and Handling
2-Methoxy-6-methylbenzaldehyde is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may

cause respiratory irritation.[1]

Precautionary Measures:

Handle only in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Conclusion
2-Methoxy-6-methylbenzaldehyde is a valuable chemical compound with established

protocols for its synthesis and derivatization. While its direct biological applications are still

under exploration, its role as a versatile intermediate in drug discovery and, more notably, as a

photo-activated component in advanced materials science and bioconjugation, highlights its

importance for the scientific community. The unique photochemical properties of this compound

open avenues for innovative applications in surface patterning and the creation of complex

polymer architectures. As with all chemical reagents, proper safety precautions must be

observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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